![molecular formula C19H17NO4 B2527717 N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide CAS No. 693253-53-1](/img/structure/B2527717.png)
N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
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Overview
Description
N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, also known as DMOCO, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound is a member of the chromene family of compounds, which are known for their diverse range of biological activities. DMOCO is of particular interest due to its potential applications in the fields of cancer research and drug development.
Scientific Research Applications
Chemical Structure and Synthesis
Research has delved into the crystallographic analysis of compounds closely related to N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, revealing insights into their crystalline structures. For example, studies on 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its polymorphs have provided detailed crystallographic data, showcasing the anti-rotamer conformation around the C-N bond and variations in the orientation of amide and pyran ring oxygen atoms (Reis et al., 2013).
Material Science Applications
Research into aromatic polyamides incorporating 4,4'-dimethoxy-substituted triphenylamine units has demonstrated the synthesis of novel materials with promising electrochromic and thermal properties. These materials are amorphous, highly soluble in organic solvents, and can form flexible polymer films with excellent thermal stability. Their photoluminescence and electrochromic properties have been extensively studied, indicating potential applications in electronic devices and materials science (Chang & Liou, 2008).
Synthesis and Characterization of Derivatives
The synthesis and characterization of derivatives of this compound have been explored to understand their structural and chemical properties better. For instance, the synthesis of 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide showcases the complexity and precision involved in creating specific chromene derivatives, highlighting their potential utility in various chemical and material science applications (Chen et al., 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-8-methoxy-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4/c1-11-6-4-7-12(2)16(11)20-18(21)14-10-13-8-5-9-15(23-3)17(13)24-19(14)22/h4-10H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCWUJFJBSXKTMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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